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Compound of Interest

Compound Name: 2,6-Dinitroterephthalic acid

CAS No.: 69824-99-3

Cat. No.: B7980812

Get Quote

Terephthalic acid, a cornerstone of the polymer industry, becomes a highly versatile building

block for advanced materials when functionalized. The introduction of two nitro groups onto the

benzene ring creates dinitroterephthalic acid, a precursor for functional amines, high-

performance polymers, and metal-organic frameworks (MOFs). However, the specific

positioning of these nitro groups—yielding isomers such as 2,5-, 2,3-, and 2,6-
dinitroterephthalic acid—profoundly influences the molecule's symmetry, electronic

properties, and steric profile. This guide will explore these differences, with a primary focus on

the well-characterized 2,5-dinitroterephthalic acid and a theoretical and practical comparison to

its less common 2,3- and 2,6-isomers.
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Caption: Molecular structures of the three primary dinitroterephthalic acid isomers.

Part 1: Synthesis and Mechanistic Considerations
The synthesis of dinitroterephthalic acid isomers is primarily achieved through the electrophilic

nitration of terephthalic acid. However, the deactivating, meta-directing nature of the two

carboxylic acid groups makes this a challenging transformation requiring harsh reaction

conditions.[1]

The Predominance of 2,5-Dinitroterephthalic Acid
The direct nitration of terephthalic acid overwhelmingly yields the 2,5-isomer. This is a direct

consequence of the electronic effects of the carboxyl groups. Both -COOH groups are electron-

withdrawing and direct incoming electrophiles (the nitronium ion, NO₂⁺) to the positions meta to

themselves.[1] For terephthalic acid, the positions meta to the carboxyl group at carbon 1 are

carbons 3 and 5, while the positions meta to the carboxyl group at carbon 4 are carbons 2 and

6. The substitution occurs at the 2 and 5 positions due to the combined directing effects and for

steric reasons.[1]
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Caption: General workflow for the synthesis of 2,5-dinitroterephthalic acid.
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Experimental Protocol: Synthesis of 2,5-
Dinitroterephthalic Acid
This protocol is based on established methods requiring stringent safety precautions due to the

use of highly corrosive acids and high temperatures.[2]

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer,

and reflux condenser, carefully add concentrated sulfuric acid (98%). Cool the flask in an ice

bath.

Preparation of Nitrating Mixture: Slowly add concentrated nitric acid (68-70%) to the cooled

sulfuric acid while maintaining a low temperature.

Addition of Reactant: Gradually add powdered terephthalic acid to the stirred, cold mixed

acid. The terephthalic acid has low solubility, resulting in a slurry.[2]

First Nitration (Mono-nitration): Slowly heat the mixture to 90-100°C and maintain for several

hours. This step primarily yields the mono-nitrated product, 2-nitroterephthalic acid.[1]

Second Nitration (Di-nitration): Increase the temperature to 120-140°C and hold for an

extended period (e.g., 12 hours) to drive the formation of the dinitro product.[1][2] The higher

temperature is necessary to overcome the increased deactivation of the ring by the first nitro

group.

Work-up: After cooling to room temperature, very slowly and carefully pour the reaction

mixture onto a large volume of crushed ice and water. The 2,5-dinitroterephthalic acid will

precipitate as a solid.

Isolation and Purification: Collect the precipitate by vacuum filtration and wash thoroughly

with cold water to remove residual acids. The crude product can be purified by

recrystallization, for example, from an acetic acid/water mixture.[1] A yield of up to 85% has

been reported for the dinitration step.[3]

Synthetic Challenges for 2,3- and 2,6-Dinitro Isomers
Direct dinitration of terephthalic acid does not yield significant amounts of the 2,3- or 2,6-

isomers. Their synthesis would necessitate multi-step, directed synthetic routes, likely starting
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from precursors where the substitution pattern is already established. For example, the

synthesis of the 2,6-isomer might start from a 2,6-disubstituted toluene derivative that can be

oxidized to the dicarboxylic acid. These complex routes contribute to their limited availability

and higher cost.

Part 2: Comparative Physicochemical Properties
The isomeric positioning of the nitro groups creates significant differences in molecular

symmetry, polarity, and intramolecular interactions, which in turn affect the bulk properties of

the material.
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Property
2,5-
Dinitroterepht
halic Acid

2,3-
Dinitroterepht
halic Acid
(Predicted)

2,6-
Dinitroterepht
halic Acid
(Predicted)

Justification
for Prediction

CAS Number 65109-45-7[1] N/A N/A

Not commonly

synthesized or

registered.

Molecular Weight 256.13 g/mol [4] 256.13 g/mol 256.13 g/mol

Isomers have the

same molecular

formula.

Symmetry

C₂ₕ

(Centrosymmetri

c)

C₂ᵥ (Asymmetric) C₂ᵥ (Asymmetric)

Based on

molecular point

groups.

Melting Point ~245 °C[3] Lower Lower

The high

symmetry of the

2,5-isomer

allows for more

efficient crystal

packing, leading

to a higher

melting point.

Acidity (pKa₁) Lower than 2-

nitro-TPA

(pKa=1.77)[5]

Lowest Intermediate The 2,3-isomer

has two nitro

groups ortho to

one carboxyl

group, causing a

strong inductive

effect and steric

hindrance to

solvation of the

conjugate base,

significantly

increasing

acidity. The 2,6-

isomer has one
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ortho nitro group

per carboxyl

group.

¹H NMR

Spectrum

One singlet

(aromatic H)[3]

Two doublets

(aromatic H)

One singlet

(aromatic H)

The 2,5- and 2,6-

isomers have

chemically

equivalent

aromatic protons

due to symmetry,

while the 2,3-

isomer's protons

are in different

environments.

Solubility

Soluble in hot

water[3] and

polar organic

solvents.

Higher Higher

The lower

symmetry and

potentially

weaker crystal

lattice forces of

the 2,3- and 2,6-

isomers would

likely lead to

higher solubility

in polar solvents

compared to the

2,5-isomer.

Expert Analysis of Properties:
Acidity: The acidity of the carboxylic acid groups is significantly enhanced by the strong

electron-withdrawing nature of the nitro groups. The pKa values are expected to be much

lower than that of terephthalic acid itself. The 2,3-isomer is predicted to be the strongest acid

due to the cumulative inductive effect of two nitro groups adjacent to one of the carboxylic

acids.

Spectroscopic Characterization: ¹H NMR spectroscopy is a powerful tool for distinguishing

between the isomers. The highly symmetric 2,5- and 2,6-isomers would each show only a
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single peak for their two equivalent aromatic protons. In contrast, the less symmetric 2,3-

isomer would display a more complex spectrum with distinct signals for its two non-

equivalent aromatic protons.[3]

Thermal Stability: While all isomers are expected to be relatively stable, their decomposition

is often energetic due to the presence of nitro groups. The thermal stability would be

influenced by the crystal packing and intramolecular strain, but comparative data is not

readily available.

Part 3: Applications and Performance Comparison
The primary application of dinitroterephthalic acids is as a monomer precursor for advanced

materials after reduction to the corresponding diaminoterephthalic acid.

Metal-Organic Frameworks (MOFs)
Diaminoterephthalic acids are highly sought-after linkers for creating functional MOFs. The

amino groups can be post-synthetically modified, or they can directly influence the electronic

properties and catalytic activity of the framework.

2,5-Diaminoterephthalic Acid (from 2,5-DNTPA): This is the most widely used isomer. Its

linear and symmetric geometry is ideal for constructing robust, porous frameworks like MOF-

5. The para-disposition of the functional groups allows for the formation of extended,

predictable structures.

2,3- and 2,6-Diaminoterephthalic Acids (Hypothetical): These "bent" or asymmetric linkers

would lead to entirely different MOF topologies. They could be used to create frameworks

with different pore shapes, interpenetrated structures, or unique catalytic sites. The 2,3-

isomer, with its adjacent amino groups, could act as a chelating ligand for metal centers,

creating highly stable and catalytically active nodes.
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Caption: Decision guide for isomer selection in MOF synthesis.

High-Performance Polymers
The corresponding diamino-isomers are valuable monomers for synthesizing polyamides and

polyimides with exceptional thermal stability and mechanical strength.

2,5-Diaminoterephthalic Acid: Polymerization with diacid chlorides or dianhydrides yields

linear, rigid-rod polymers. The para-linkages lead to highly ordered and crystalline polymer

chains, resulting in materials with excellent tensile strength but often limited solubility.
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2,3- and 2,6-Diaminoterephthalic Acids: The introduction of these "kinked" monomers would

disrupt the linearity and packing of the polymer chains. This is a common strategy to

increase the solubility and processability of high-performance polymers, albeit sometimes at

the cost of ultimate thermal stability or modulus.

Conclusion
The study of dinitro-substituted terephthalic acid isomers is a clear illustration of structure-

property relationships in organic chemistry. While the direct nitration of terephthalic acid makes

the 2,5-dinitro isomer the most accessible and well-studied, its symmetric and linear nature

defines its utility in creating regular, robust materials. The 2,3- and 2,6-isomers, while

synthetically challenging to obtain, represent significant opportunities for creating novel

materials with complex topologies and tailored properties such as enhanced solubility or unique

catalytic functions. For researchers in materials science, understanding the distinct

characteristics imparted by this isomeric substitution is crucial for the rational design of next-

generation polymers and metal-organic frameworks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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